Cas no 1361653-63-5 (3'-(Chloromethyl)-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl)

• Product Name: 3'-(Chloromethyl)-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl
• CAS No: 1361653-63-5
• MF: C₁₄H₇Cl₄F₃
• MW: 374.012590646744
• CID: 4995684
• Update Time: 2025-06-23

3'-(Chloromethyl)-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Chloromethyl)-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7Cl4F3/c15-6-7-3-8(5-9(4-7)14(19,20)21)12-10(16)1-2-11(17)13(12)18/h1-5H,6H2
• InChI Key： UEWNARHYKAYNSZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CC(CCl)=CC(C(F)(F)F)=C1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 6.9
• Topological Polar Surface Area: 0

Additional information on 3'-(Chloromethyl)-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl

3'-(Chloromethyl)-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl

3'-(Chloromethyl)-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl is a highly specialized organic compound with the CAS number 1361653-63-5. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique chemical properties and potential applications in various industries. The molecule consists of two phenyl rings connected by a single bond, with substituents at specific positions that contribute to its distinct reactivity and functionality.

The structure of 1361653-63-5 features a chloromethyl group attached to the third position of one phenyl ring and a trifluoromethyl group at the fifth position of the other ring. Additionally, three chlorine atoms are strategically placed at positions 2, 3, and 6 on one of the phenyl rings. This substitution pattern not only enhances the compound's stability but also imparts unique electronic properties that make it suitable for advanced chemical reactions.

Recent studies have highlighted the potential of biphenyl derivatives like 1361653-63-5 in the field of materials science. Researchers have explored their use in the development of high-performance polymers and advanced materials for electronic applications. The presence of electron-withdrawing groups such as chlorine atoms and trifluoromethyl groups significantly influences the electronic characteristics of the molecule, making it a promising candidate for applications in organic electronics.

In terms of synthesis, 1361653-63-5 is typically prepared through a multi-step process involving nucleophilic aromatic substitution and electrophilic substitution reactions. The introduction of the chloromethyl group and trifluoromethyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized these synthesis pathways, enabling more efficient production of this compound.

One of the most intriguing aspects of 1361653-63-5 is its role in biological systems. Emerging research suggests that this compound exhibits selective bioactivity against certain enzymes and cellular pathways. For instance, studies have shown that it can modulate the activity of key enzymes involved in metabolic processes, potentially opening new avenues for drug discovery.

Moreover, the compound's stability under various environmental conditions has been extensively studied. Its resistance to photodegradation and thermal decomposition makes it an attractive candidate for outdoor applications, such as in coatings and protective materials. The integration of chlorine atoms into its structure enhances its resistance to UV radiation, further broadening its applicability.

In conclusion, 1361653-63-5, or 3'-(Chloromethyl)-2,3,6-trichloro-5'-(trifluoromethyl)biphenyl, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and properties make it a valuable asset in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing modern science and technology.